1-Methyl-3-(piperidin-3-yl)imidazolidin-2-one

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 1-methyl-3-piperidin-3-ylimidazolidin-2-one
• InChI: InChI=1S/C9H17N3O/c1-11-5-6-12(9(11)13)8-3-2-4-10-7-8/h8,10H,2-7H2,1H3
• InChI Key: BQLWPACULUDECG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C1=O)C2CCCNC2

Description

1-Methyl-3-(piperidin-3-yl)imidazolidin-2-one is a chemical compound with a unique structure that combines a piperidine ring with an imidazolidinone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Methyl-3-(piperidin-3-yl)imidazolidin-2-one typically involves the reaction of piperidine derivatives with imidazolidinone precursors. One common method includes the use of piperidine and methyl isocyanate under controlled conditions to form the desired product .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification and crystallization to obtain the final product in a solid form .

Chemical Reactions Analysis

Types of Reactions: 1-Methyl-3-(piperidin-3-yl)imidazolidin-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperidine ring, leading to the formation of substituted derivatives.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or potassium permanganate.

Reduction: Lithium aluminum hydride or sodium borohydride.

Substitution: Alkyl halides or acyl chlorides under basic conditions.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and various substituted compounds, depending on the reagents and conditions used .

Scientific Research Applications

1-Methyl-3-(piperidin-3-yl)imidazolidin-2-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of complex molecules.

Mechanism of Action

The mechanism of action of 1-Methyl-3-(piperidin-3-yl)imidazolidin-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

• 1-Methyl-3-(piperidin-4-yl)imidazolidin-2-one
• 1-Methyl-3-(piperidin-2-yl)imidazolidin-2-one
• 1-Methyl-3-(piperidin-3-yl)imidazolidin-2-one hydrochloride

Uniqueness: this compound is unique due to its specific structural configuration, which imparts distinct chemical and biological properties.